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Compound of Interest

1,3-Bis(1,1,2,2-
Compound Name:
tetrafluoroethoxy)propane

HFE-458, chemically known as 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether, is a
segregated hydrofluoroether.[1][2][3] It belongs to a class of solvents developed as more
environmentally sustainable alternatives to chlorofluorocarbons (CFCs) and other ozone-
depleting substances.[4][5] HFE-458 is characterized by a short atmospheric lifespan, a low
Global Warming Potential (GWP), and a zero Ozone Depletion Potential (ODP).[2][4][6]
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HFE-458
(1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether)

Primary Applications

High Density (~1.53 g/mL) H Low Viscosity ‘ | Precision Cleaning | | Heat Transfer Medium | | Battery Electrolyte Additive

‘ Chemical Class ‘ Environmental Profile ‘

Key Physical Properties

Colorless, Transparent Liquid ‘

Diagram 1: HFE-458 Classification and Key Properties
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1. Prepare Primary Electrolyte
(e.g., 1M LiFSI in DME)

2. Add HFE-458 as a

High-Purity Co-Solvent

3. Mix to Homogeneity

Objective Achieved:

- Viscosity Reduced
- Polysulfide Shuttle Inhibited

4. Electrochemical Testing
(e.g., lonic Conductivity, Cyclic Voltammetry)

l

5. Assemble Test Cell
and Evaluate Performance

Diagram 2: Workflow for Li-lon Battery Electrolyte Formulation
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Start: Review SDS
and Experimental Plan

Y

1. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

A\ 4

2. Ensure Work Area is Well-Ventilated
(Preferably a Fume Hood)

3. Dispense Solvent Carefully
Avoid Splashing and Inhalation

4. Check for Spills

Spill Detected:
Clean with Absorbent Material

Continue Work

Y

5. After Use, Seal Container Tightly

Y

6. Store Away from Heat, Sunlight,
and Ignition Sources

End of Procedure

Diagram 3: General Laboratory Safety Workflow for HFE-458

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical Identity and Classification]. BenchChem,
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solvent-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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